Cas no 922172-51-8 (L-Proline, L-threonylglycylglycylglycylglycyl-L-seryl-L-glutaminyl-L-lysyl-)

• Product Name: L-Proline, L-threonylglycylglycylglycylglycyl-L-seryl-L-glutaminyl-L-lysyl-
• CAS No: 922172-51-8
• MF: C₃₁H₅₃N₁₁O₁₃
• MW: 787.818426847458
• CID: 741733
• PubChem ID: 71421656
• Update Time: 2025-04-19

L-Proline, L-threonylglycylglycylglycylglycyl-L-seryl-L-glutaminyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-threonylglycylglycylglycylglycyl-L-seryl-L-glutaminyl-L-lysyl-
• (2S)-1-[(2S)-6-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[2-[[2-[[2-[[2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl
• L-Threonylglycylglycylglycylglycyl-L-seryl-L-glutaminyl-L-lysyl-L-proline
• DTXSID00840706
• 922172-51-8

• Inchi： 1S/C31H53N11O13/c1-16(44)26(34)29(52)38-13-24(48)36-11-22(46)35-12-23(47)37-14-25(49)39-19(15-43)28(51)40-17(7-8-21(33)45)27(50)41-18(5-2-3-9-32)30(53)42-10-4-6-20(42)31(54)55/h16-20,26,43-44H,2-15,32,34H2,1H3,(H2,33,45)(H,35,46)(H,36,48)(H,37,47)(H,38,52)(H,39,49)(H,40,51)(H,41,50)(H,54,55)/t16-,17+,18+,19+,20+,26+/m1/s1
• InChI Key： PAAMGVKMPOJWIF-JZMFUSNCSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCC(N)=O)NC([C@H](CO)NC(CNC(CNC(CNC(CNC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 787.38243079g/mol
• Monoisotopic Mass: 787.38243079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 25
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.4
• Topological Polar Surface Area: 397Ų